2-(4-chlorophenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide
• InChI: InChI=1S/C15H13ClN2O5/c1-22-14-7-4-11(8-13(14)18(20)21)17-15(19)9-23-12-5-2-10(16)3-6-12/h2-8H,9H2,1H3,(H,17,19)
• InChI Key: AXHREKVGBCBJPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)COC2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H13ClN2O5
• Molecular Weight: 336.72 g/mol

Description

2-(4-chlorophenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide is an organic compound that belongs to the class of acetamides. It features a chlorophenoxy group and a methoxy-nitrophenyl group, making it a compound of interest in various chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide typically involves the reaction of 4-chlorophenol with chloroacetyl chloride to form 2-(4-chlorophenoxy)acetyl chloride. This intermediate is then reacted with 4-methoxy-3-nitroaniline under suitable conditions to yield the final product. The reaction conditions often include the use of a base such as triethylamine and solvents like dichloromethane or toluene.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, would be necessary to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The nitro group can be reduced to an amine group.

Substitution: The chlorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols.

Major Products Formed

Oxidation: Formation of 2-(4-chlorophenoxy)-N-(4-hydroxy-3-nitrophenyl)acetamide.

Reduction: Formation of 2-(4-chlorophenoxy)-N-(4-methoxy-3-aminophenyl)acetamide.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects.

Industry: Used in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide would depend on its specific application. In biological systems, it might interact with specific enzymes or receptors, leading to a cascade of molecular events. The chlorophenoxy and methoxy-nitrophenyl groups could play a role in binding to molecular targets and modulating their activity.

Comparison with Similar Compounds

Similar Compounds

2-(4-chlorophenoxy)-N-(4-methoxyphenyl)acetamide: Lacks the nitro group, which might affect its reactivity and biological activity.

2-(4-chlorophenoxy)-N-(4-nitrophenyl)acetamide: Lacks the methoxy group, which might influence its solubility and interaction with biological targets.

Uniqueness

2-(4-chlorophenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide is unique due to the presence of both the methoxy and nitro groups, which can significantly influence its chemical reactivity and potential biological activity.